Cas no 1807282-82-1 (Methyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate)

• Product Name: Methyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate
• CAS No: 1807282-82-1
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 5011230
• Update Time: 2025-07-20

Methyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate

• Inchi： 1S/C13H13F2NO3/c1-3-10-8(6-11(17)18-2)4-5-9(7-16)12(10)19-13(14)15/h4-5,13H,3,6H2,1-2H3
• InChI Key： MHFGCMZOUCRSRN-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CC(CC(=O)OC)=C1CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate

Comprehensive Overview of Methyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate (CAS No. 1807282-82-1)

Methyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate (CAS No. 1807282-82-1) is a specialized organic compound widely recognized for its unique structural features and potential applications in pharmaceutical and agrochemical research. The compound's name highlights key functional groups, including the cyano (-CN), difluoromethoxy (-OCF₂H), and ethyl (-C₂H₅) moieties, which contribute to its reactivity and versatility. Its esterified form, methyl acetate, further enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Methyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate has surged due to their role in drug discovery and material science. Researchers are particularly interested in how the difluoromethoxy group influences metabolic stability and bioavailability, a topic frequently searched in academic and industrial forums. The compound's cyano group also attracts attention for its potential in click chemistry and bioconjugation, aligning with trends in targeted drug delivery systems.

The synthesis of Methyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate typically involves multi-step reactions, including aromatic substitution and esterification. Its CAS No. 1807282-82-1 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to verify its purity, a critical factor for applications in high-value industries.

From an SEO perspective, users often search for "difluoromethoxy derivatives in pharmaceuticals" or "synthesis of cyano-containing esters," reflecting the compound's relevance in cutting-edge research. Environmental and safety considerations are also trending topics, with queries like "green synthesis of fluorinated compounds" gaining traction. This underscores the need for sustainable production methods for Methyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate.

In agrochemical applications, the compound's ethylphenyl backbone and difluoromethoxy group are explored for developing novel pesticides with improved efficacy and lower environmental impact. Patent filings and journal publications frequently cite its structural analogs, highlighting its role in innovation. Additionally, its potential as a building block for liquid crystals or electronic materials aligns with the growing interest in advanced functional materials.

To summarize, Methyl 4-cyano-3-difluoromethoxy-2-ethylphenylacetate (CAS No. 1807282-82-1) exemplifies the intersection of synthetic chemistry and applied science. Its multifaceted applications, coupled with industry trends toward fluorinated and cyano-functionalized compounds, position it as a compound of enduring significance. Future research may focus on optimizing its synthesis or expanding its utility in emerging fields like biodegradable polymers or precision agriculture.